1-(4-Tert-butylphenyl)cyclopropanecarboxylic acid
Overview
Description
“1-(4-Tert-butylphenyl)cyclopropanecarboxylic acid” is a chemical compound with the molecular formula C14H18O2 and a molecular weight of 218.29 . It is sold by Sigma-Aldrich and is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCC(C)(C)c1ccc(cc1)C2(CC2)C(O)=O . The InChI representation is 1S/C14H18O2/c1-13(2,3)10-4-6-11(7-5-10)14(8-9-14)12(15)16/h4-7H,8-9H2,1-3H3,(H,15,16) . Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Generation and Reactions
The generation and reactions of lithiated tert-butyl and 2,6-di(tert-butyl)-4-methylphenyl (BHT) cyclopropanecarboxylates have been explored, revealing their potential for creating α-substituted BHT esters. These esters can be converted into the corresponding carboxylic acids or reduced to cyclopropanemethanols, suggesting versatile applications in synthetic chemistry (Häner, Maetzke, & Seebach, 1986).
Conformationally Restricted Analogues of Histamine
Research on the use of the cyclopropane ring to restrict the conformation of biologically active compounds, such as the synthesis of conformationally restricted analogues of histamine, indicates the importance of cyclopropane derivatives in investigating bioactive conformations and improving activity (Kazuta, Matsuda, & Shuto, 2002).
Versatile Intermediates for Asymmetric Synthesis
N-tert-Butanesulfinyl imines have been identified as exceedingly versatile intermediates for the asymmetric synthesis of amines, highlighting the cyclopropane derivatives' role in creating a wide range of highly enantioenriched amines (Ellman, Owens, & Tang, 2002).
Ethylene Precursor in Higher Plants
Investigations have shown that 1-aminocyclopropane-1-carboxylic acid, an ethylene precursor in higher plants, is primarily converted into 1-(malonylamino)cyclopropane-1-carboxylic acid, demonstrating the cyclopropane derivatives' biological significance in plant physiology (Hoffman, Yang, & McKeon, 1982).
Synthesis and Structural Features of Cyclopropanecarboxylates
The synthesis, reactions, and structural features of monofluorinated cyclopropanecarboxylates have been studied, offering insights into the production of racemic or optically active forms by transition metal-catalyzed reactions. These findings contribute to the development of novel synthetic methodologies and understanding the structural basis of cyclopropane derivatives' reactivity and stability (Haufe, Rosen, Meyer, Fröhlich, & Rissanen, 2002).
Safety and Hazards
The safety information for “1-(4-Tert-butylphenyl)cyclopropanecarboxylic acid” includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Relevant Papers Unfortunately, I could not find any specific papers related to “this compound” from the web search results .
Properties
IUPAC Name |
1-(4-tert-butylphenyl)cyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c1-13(2,3)10-4-6-11(7-5-10)14(8-9-14)12(15)16/h4-7H,8-9H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYUZKGVLRKUOAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2(CC2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
211315-05-8 |
Source
|
| Record name | 1-(4-tert-butylphenyl)cyclopropane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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